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Introduction

MitoTracker probes are a class of fluorescent dyes used for labeling mitochondria in live cells.
Their accumulation in mitochondria is dependent on the mitochondrial membrane potential,
making them valuable tools for assessing mitochondrial health and function. A common
requirement in cellular imaging workflows is the fixation of cells after staining to preserve
cellular morphology for subsequent analysis, such as immunocytochemistry. This application
note addresses the feasibility of fixing cells after staining with MitoTracker Red FM and
provides protocols for alternative fixable mitochondrial stains.

Can Cells Be Fixed After MitoTracker Red FM
Staining?

Based on manufacturer's documentation and scientific literature, MitoTracker Red FM is not
well-retained in mitochondria following aldehyde-based fixation.[1][2][3][4] The fluorescence
signal is significantly reduced or lost after fixation, making it unsuitable for applications that
require post-staining processing.[1] While the dye is effective for imaging live cells, its
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carbocyanine-based structure does not covalently bind to mitochondrial proteins, leading to its
leakage from the organelle upon fixation and permeabilization.

Fixable Alternatives to MitoTracker Red FM

For researchers requiring fixation after mitochondrial staining, several alternative MitoTracker
dyes are available that are well-retained post-fixation. These dyes typically contain a mildly
thiol-reactive chloromethyl moiety that allows them to covalently bind to mitochondrial proteins,
thus anchoring the dye within the mitochondria even after fixation and permeabilization.

Table 1: Comparison of Fixable and Non-Fixable MitoTracker Dyes

=i MitoTracker Red MitoTracker Red MitoTracker Deep
eature
FM CMXRos Red FM
Fixable No Yes Yes
) Accumulates based Covalently binds to Covalently binds to
Mechanism of ) )
. on membrane thiol groups of thiol groups of
Retention . _ _ _ _ _ _
potential mitochondrial proteins  mitochondrial proteins
Excitation (nm) ~581 ~579 ~644
Emission (nm) ~644 ~599 ~665

Experimental Workflow for Mitochondrial Staining
and Fixation

The following diagram outlines the general workflow for staining live cells with a fixable
mitochondrial dye, followed by fixation and optional permeabilization for subsequent
immunofluorescence.
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Workflow for fixable mitochondrial staining.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b11928510/docs?utm_src=pdf-body-img#application-notes-viability-of-post-staining-fixation-for-mitotracker-red-fm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928510?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protocols
Protocol for Staining and Fixation using MitoTracker
Red CMXRos

This protocol is adapted for adherent cells.

Materials:

MitoTracker Red CMXRos (Thermo Fisher Scientific)

Dimethyl sulfoxide (DMSOQO)

Complete cell culture medium, pre-warmed to 37°C

Phosphate-buffered saline (PBS)

4% Paraformaldehyde (PFA) in PBS, pre-warmed to 37°C

0.2% Triton X-100 in PBS (optional, for permeabilization)
Procedure:

e Prepare a 1 mM stock solution of MitoTracker Red CMXRos: Dissolve 50 ug of MitoTracker
Red CMXRos in 94 pl of DMSO. Store any unused stock solution at -20°C, protected from
light.

e Prepare the staining solution: Dilute the 1 mM stock solution to a final working concentration
of 100-500 nM in pre-warmed complete cell culture medium. The optimal concentration may
vary depending on the cell type.

» Stain the cells: Remove the culture medium from the cells and replace it with the staining
solution. Incubate for 15-45 minutes at 37°C.

o Wash the cells: After incubation, remove the staining solution and wash the cells several
times with fresh, pre-warmed culture medium or PBS.
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» Fix the cells: Carefully remove the wash buffer and add pre-warmed 4% PFA solution.
Incubate for 15 minutes at 37°C.

¢ Rinse the cells: After fixation, remove the PFA solution and rinse the cells several times with
PBS.

o (Optional) Permeabilize the cells: If subsequent immunocytochemistry is to be performed,
incubate the fixed cells with 0.2% Triton X-100 in PBS for 5-10 minutes at room temperature.

» Final Wash and Imaging: Wash the cells several times with PBS. The cells are now ready for
immunofluorescence staining or can be mounted for imaging.

Protocol for Staining and Fixation using MitoTracker
Deep Red FM

This protocol is also suitable for adherent cells.
Materials:

o MitoTracker Deep Red FM (Thermo Fisher Scientific)
e DMSO

e Serum-free cell culture medium, pre-warmed to 37°C
o Complete cell culture medium, pre-warmed to 37°C

e PBS

e 4% PFA in PBS, pre-warmed to 37°C

Procedure:

e Prepare a 1 mM stock solution of MitoTracker Deep Red FM: Dissolve 50 ug of MitoTracker
Deep Red FM in 92 pL of DMSO. Store unused stock solution at -20°C, protected from light.

o Prepare the staining solution: Dilute the 1 mM stock solution to a final working concentration
of 25-500 nM in pre-warmed serum-free medium.
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Stain the cells: Remove the culture medium and add the staining solution. Incubate for 15-45
minutes at 37°C.

Wash the cells: Remove the staining solution and wash with pre-warmed complete culture
medium.

Fix the cells: Add pre-warmed 4% PFA and incubate for 15 minutes at room temperature.

Rinse the cells: Remove the PFA and rinse several times with PBS. The cells are now ready
for further processing or imaging. The signal should remain for up to 24 hours after fixation.

Summary of Key Considerations

MitoTracker Red FM is not fixable. For experiments requiring fixation, use alternatives like
MitoTracker Red CMXRos or MitoTracker Deep Red FM.

The thiol-reactive chloromethyl group in fixable MitoTracker dyes is key to their retention
after fixation.

Always optimize the staining concentration and incubation time for your specific cell type to
achieve the best signal-to-noise ratio.

Staining should always be performed on live cells before fixation. Do not attempt to stain
already fixed cells with these dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. Invitrogen MitoTracker Dyes for Mitochondria Labeling MitoTracker™ Red FM | Buy
Online | Invitrogen™ | Fisher Scientific [fishersci.at]

» To cite this document: BenchChem. [Application Notes: Viability of Post-Staining Fixation for
MitoTracker Red FM]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11928510/docs#application-notes-viability-of-post-
staining-fixation-for-mitotracker-red-fm]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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